Cas no 1781160-66-4 (1-(4-bromo-3-methylphenyl)cyclohexylmethanamine)

• Product Name: 1-(4-bromo-3-methylphenyl)cyclohexylmethanamine
• CAS No: 1781160-66-4
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 5913565
• PubChem ID: 84812401
• Update Time: 2025-05-24

1-(4-bromo-3-methylphenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methylphenyl)cyclohexylmethanamine
• [1-(4-bromo-3-methylphenyl)cyclohexyl]methanamine
• 1781160-66-4
• EN300-1923196

• Inchi： 1S/C14H20BrN/c1-11-9-12(5-6-13(11)15)14(10-16)7-3-2-4-8-14/h5-6,9H,2-4,7-8,10,16H2,1H3
• InChI Key： SDCALXRTIDVSRL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 281.07791g/mol
• Monoisotopic Mass: 281.07791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-3-methylphenyl)cyclohexylmethanamine

1-(4-Bromo-3-Methylphenyl)cyclohexylmethanamine (CAS No. 1781160-66-4): An Overview

1-(4-Bromo-3-methylphenyl)cyclohexylmethanamine (CAS No. 1781160-66-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceutical research and materials science. This compound belongs to the class of cyclohexylamines and is characterized by its aromatic brominated substituent and a methyl group on the phenyl ring.

The molecular formula of 1-(4-bromo-3-methylphenyl)cyclohexylmethanamine is C₁₄H₂₀BrN, and it has a molecular weight of approximately 278.21 g/mol. The compound's structure consists of a cyclohexane ring attached to a phenyl ring, which is substituted with a bromine atom at the para position and a methyl group at the meta position. The amine group is attached to the cyclohexane ring, making it a versatile building block for further chemical modifications.

In the context of pharmaceutical research, 1-(4-bromo-3-methylphenyl)cyclohexylmethanamine has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its use in the development of compounds with therapeutic properties, particularly in the areas of neurodegenerative diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited significant anti-inflammatory and neuroprotective effects, making them promising candidates for further clinical evaluation.

The synthesis of 1-(4-bromo-3-methylphenyl)cyclohexylmethanamine typically involves several steps, including the bromination of 3-methylphenol followed by coupling with cyclohexylmethylamine. The reaction conditions and catalysts used can significantly influence the yield and purity of the final product. Researchers have optimized these conditions to achieve high yields and minimize by-products, ensuring that the compound can be produced efficiently on both laboratory and industrial scales.

In addition to its pharmaceutical applications, 1-(4-bromo-3-methylphenyl)cyclohexylmethanamine has also been investigated for its potential use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and functional materials. A study published in Advanced Materials in 2021 demonstrated that derivatives of this compound could be used to create polymers with enhanced mechanical properties and improved thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The safety profile of 1-(4-bromo-3-methylphenyl)cyclohexylmethanamine is an important consideration for both researchers and industrial users. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

In conclusion, 1-(4-bromo-3-methylphenyl)cyclohexylmethanamine (CAS No. 1781160-66-4) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to pressing challenges.